Cas no 2227815-74-7 ((1S)-2-amino-1-(3-bromo-2-fluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(3-bromo-2-fluorophenyl)ethan-1-ol
• CAS No: 2227815-74-7
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 6301760
• PubChem ID: 96128057
• Update Time: 2025-06-13

(1S)-2-amino-1-(3-bromo-2-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(3-bromo-2-fluorophenyl)ethan-1-ol
• 2227815-74-7
• EN300-1904293

• Inchi： 1S/C8H9BrFNO/c9-6-3-1-2-5(8(6)10)7(12)4-11/h1-3,7,12H,4,11H2/t7-/m1/s1
• InChI Key： HZLWDAIELLRELS-SSDOTTSWSA-N
• SMILES： BrC1=CC=CC(=C1F)[C@@H](CN)O

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-2-amino-1-(3-bromo-2-fluorophenyl)ethan-1-ol

Chemical Profile of (1S)-2-amino-1-(3-bromo-2-fluorophenyl)ethan-1-ol (CAS No. 2227815-74-7)

(1S)-2-amino-1-(3-bromo-2-fluorophenyl)ethan-1-ol is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2227815-74-7, belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of considerable interest in academic and industrial settings.

The molecular structure of this compound features a chiral center, as indicated by the (1S) configuration, which is a critical aspect in its pharmacological behavior. The presence of both an amino group and a hydroxyl group on an ethyl chain further enhances its reactivity, allowing for diverse chemical modifications. These structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The aromatic ring in (1S)-2-amino-1-(3-bromo-2-fluorophenyl)ethan-1-ol is substituted with both bromine and fluorine atoms. The 3-bromo-2-fluorophenyl moiety is particularly noteworthy, as halogenated aromatic compounds are widely studied for their potential biological activity. In recent years, such compounds have been explored for their roles in modulating various biological pathways, including those relevant to neurological disorders, cancer, and inflammatory diseases.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic rings in drug design. The fluorine atom, in particular, can significantly influence the metabolic stability, lipophilicity, and binding affinity of a molecule. For instance, studies have demonstrated that fluorine substitution can enhance the binding of small-molecule inhibitors to their target enzymes or receptors. This property is especially valuable in the development of drugs that require prolonged circulation or resistance to enzymatic degradation.

The (1S)-configuration of this compound underscores its stereochemical specificity, which is a crucial factor in determining its pharmacological efficacy. Chiral drugs often exhibit different biological activities depending on their stereochemistry, necessitating precise control over the synthesis process. The use of enantioselective synthetic methods ensures that only the desired stereoisomer is produced, minimizing potential side effects associated with racemic mixtures.

In the context of drug discovery, (1S)-2-amino-1-(3-bromo-2-fluorophenyl)ethan-1-ol serves as a versatile building block for constructing more complex scaffolds. Its reactive functional groups allow for further derivatization through various chemical transformations, such as nucleophilic substitution reactions or coupling reactions with other pharmacophores. This flexibility makes it an attractive candidate for library synthesis efforts aimed at identifying novel bioactive compounds.

Current research in pharmaceutical chemistry increasingly emphasizes the development of targeted therapies with minimal off-target effects. Compounds like (1S)-2-amino-1-(3-bromo-2-fluorophenyl)ethan-1-ol are being investigated for their potential to interact selectively with specific biological targets. For example, derivatives of this compound have been explored as inhibitors of kinases or other enzymes implicated in disease pathways. The precise structural features of these molecules contribute to their ability to modulate biological processes with high specificity.

The synthesis of (1S)-2-amino-1-(3-bromo-2-fluorophenyl)ethan-1-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis or transition-metal-catalyzed reactions, are often employed to ensure the enantioselective formation of the desired stereoisomer. These methodologies align with contemporary trends in synthetic chemistry aimed at improving efficiency and sustainability.

The pharmaceutical industry continues to invest heavily in research and development programs focused on identifying new therapeutic agents. Compounds like (1S)-2-amino-1-(3-bromo-2-fluorophenyl)ethan-1-ol are integral to these efforts due to their structural complexity and potential biological activity. Collaborative initiatives between academic researchers and industry scientists leverage computational modeling and high-throughput screening to accelerate the discovery process.

In conclusion,(1S)-2-amino-1-(3-bromo-2-fluorophenyl)ethan-1-ol (CAS No. 2227815-74-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research progresses, this compound will likely continue to play a pivotal role in the design and synthesis of novel therapeutic agents that address unmet medical needs.